Cas no 199479-25-9 (1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline)
199479-25-9 structure
Product Name:1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
CAS No:199479-25-9
MF:C14H13ClN2
MW:244.719422101974
CID:2120297
PubChem ID:54343518
Update Time:2025-04-21
1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline
- SCHEMBL3066069
- DA-08544
- 199479-25-9
- UAQAYIXOQIUPGF-UHFFFAOYSA-N
-
- Inchi： 1S/C14H13ClN2/c15-13-6-5-11(9-17-13)14-12-4-2-1-3-10(12)7-8-16-14/h1-6,9,14,16H,7-8H2
- InChI Key： UAQAYIXOQIUPGF-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=N1)C1C2C=CC=CC=2CCN1
Computed Properties
- Exact Mass: 244.0767261Da
- Monoisotopic Mass: 244.0767261Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 24.9Ų
1-(6-chloropyridin-3-yl)-1,2,3,4-tetrahydroisoquinoline Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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